Cas no 2097995-96-3 (2-Azido-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 2097995-96-3
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 4774340
• Update Time: 2025-06-08

2-Azido-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one
• 2-azido-1-[4-(methoxymethyl)-4-methylpiperidin-1-yl]ethanone
• 2-Azido-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C10H18N4O2/c1-10(8-16-2)3-5-14(6-4-10)9(15)7-12-13-11/h3-8H2,1-2H3
• InChI Key： XISXQSCTVVCSJP-UHFFFAOYSA-N
• SMILES： O(C)CC1(C)CCN(C(CN=[N+]=[N-])=O)CC1

Computed Properties

• Exact Mass: 226.14297583 g/mol
• Monoisotopic Mass: 226.14297583 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.9
• Molecular Weight: 226.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Azido-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one

Research Briefing on 2-Azido-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one (CAS: 2097995-96-3)

2-Azido-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one (CAS: 2097995-96-3) is a specialized chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This azide-containing piperidine derivative serves as a versatile building block for click chemistry applications, particularly in the development of novel pharmaceuticals and bioconjugation strategies. Recent studies have explored its potential as a key intermediate in the synthesis of targeted drug delivery systems and bioactive probes.

Structural analysis reveals that this compound combines a reactive azido group with a substituted piperidine scaffold, offering unique opportunities for modular synthesis. The methoxymethyl and methyl substitutions at the 4-position of the piperidine ring contribute to enhanced stability and modified pharmacokinetic properties compared to simpler azido-ketone derivatives. Recent publications (2023-2024) have demonstrated its utility in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions for creating complex molecular architectures.

In pharmacological applications, researchers have utilized 2097995-96-3 as a precursor for developing covalent inhibitors targeting various enzymes. A 2024 study published in the Journal of Medicinal Chemistry reported its successful incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, where the azide functionality enabled efficient conjugation to E3 ligase ligands. The compound's balanced lipophilicity (calculated logP ≈ 1.2) and molecular weight (MW 226.28 g/mol) make it particularly suitable for drug discovery applications requiring cell permeability.

Synthetic methodologies for 2097995-96-3 have been refined in recent years, with improved yields (typically 65-75%) and purity (>95%) being reported through optimized acylation reactions of 4-(methoxymethyl)-4-methylpiperidine followed by azide substitution. Safety assessments indicate that proper handling precautions are necessary due to the compound's potential explosive nature (characteristic of organic azides) and moderate acute toxicity (LD50 in rats: 320 mg/kg).

Emerging applications include its use in bioorthogonal labeling strategies for live-cell imaging, where its reactivity profile allows for selective tagging of biomolecules without interfering with native cellular processes. Several pharmaceutical companies have included derivatives of 2097995-96-3 in their preclinical pipelines, particularly for neurological targets where the substituted piperidine moiety may enhance blood-brain barrier penetration.

Future research directions focus on expanding the compound's utility in targeted drug delivery systems and as a scaffold for fragment-based drug discovery. The unique combination of its azide functionality and sterically hindered piperidine ring presents opportunities for creating spatially constrained bioactive molecules with improved selectivity profiles. Ongoing structure-activity relationship studies aim to elucidate how modifications to the methoxymethyl group affect biological activity and metabolic stability.